Cas no 2171728-79-1 (4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid)
4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid
- EN300-1570558
- 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-oxopyrrolidine-3-carboxylic acid
- 2171728-79-1
-
- Inchi: 1S/C24H23N3O6/c28-20-19(17(11-25-20)21(29)30)26-22(31)24(9-10-24)27-23(32)33-12-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-8,17-19H,9-12H2,(H,25,28)(H,26,31)(H,27,32)(H,29,30)
- InChI Key: YNIKXOZPUWKKQT-UHFFFAOYSA-N
- SMILES: O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C(NCC1C(=O)O)=O
Computed Properties
- Exact Mass: 449.15868546g/mol
- Monoisotopic Mass: 449.15868546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 805
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 134Ų
4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1570558-0.05g |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-oxopyrrolidine-3-carboxylic acid |
2171728-79-1 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1570558-0.1g |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-oxopyrrolidine-3-carboxylic acid |
2171728-79-1 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1570558-0.25g |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-oxopyrrolidine-3-carboxylic acid |
2171728-79-1 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1570558-0.5g |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-oxopyrrolidine-3-carboxylic acid |
2171728-79-1 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1570558-1.0g |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-oxopyrrolidine-3-carboxylic acid |
2171728-79-1 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1570558-2.5g |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-oxopyrrolidine-3-carboxylic acid |
2171728-79-1 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1570558-5.0g |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-oxopyrrolidine-3-carboxylic acid |
2171728-79-1 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1570558-10.0g |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-oxopyrrolidine-3-carboxylic acid |
2171728-79-1 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1570558-50mg |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-oxopyrrolidine-3-carboxylic acid |
2171728-79-1 | 50mg |
$948.0 | 2023-09-24 | ||
| Enamine | EN300-1570558-100mg |
4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]-5-oxopyrrolidine-3-carboxylic acid |
2171728-79-1 | 100mg |
$993.0 | 2023-09-24 |
4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid
4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 2171728-79-1): A Comprehensive Overview
4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2171728-79-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cpa-Phe-OH, is a derivative of cyclopropane and pyrrolidine, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The unique structure of this compound makes it a valuable intermediate in the synthesis of peptides and other biologically active molecules.
The Fmoc group, specifically, is a widely used protecting group in peptide synthesis due to its ease of removal under mild basic conditions. This characteristic allows for the sequential addition of amino acids without unwanted side reactions, making it an essential tool in solid-phase peptide synthesis (SPPS). The cyclopropane ring, on the other hand, introduces conformational constraints that can influence the three-dimensional structure of the resulting peptides, potentially enhancing their biological activity or stability.
Recent studies have highlighted the potential applications of 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for novel antiviral agents. The researchers found that peptides containing this derivative exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for further drug development.
In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of Fmoc-Cpa-Phe-OH in the synthesis of peptidomimetics designed to inhibit protease enzymes involved in cancer progression. The results showed that these peptidomimetics effectively inhibited the target enzymes, demonstrating their potential as therapeutic agents for cancer treatment.
The pyrrolidine moiety in 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid also plays a crucial role in its biological activity. Pyrrolidine derivatives are known for their ability to modulate protein-protein interactions and have been extensively studied for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A 2022 study in ChemMedChem reported that peptides incorporating this compound showed promising neuroprotective effects in cellular models of these diseases.
The synthesis of 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid typically involves several steps, including the formation of the cyclopropane ring, introduction of the Fmoc protecting group, and coupling with other amino acids or functional groups. Advanced synthetic techniques such as transition-metal-catalyzed reactions and microwave-assisted synthesis have been employed to improve the efficiency and yield of these processes.
In terms of safety and handling, 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid should be stored under dry conditions and protected from light to maintain its stability. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact or inhalation.
The future prospects for 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid are promising. Ongoing research is focused on optimizing its properties for specific therapeutic applications and developing more efficient synthetic routes to scale up production. As new insights into its biological mechanisms continue to emerge, this compound is likely to play an increasingly important role in the development of novel drugs and therapies.
2171728-79-1 (4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamido-5-oxopyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)